Cas no 38245-34-0 (holmium(iii) carbonate hydrate)

• Product Name: holmium(iii) carbonate hydrate
• CAS No: 38245-34-0
• MF: C₃H₂Ho₂O₁₀
• MW: 527.902608394623
• CID: 89290
• PubChem ID: 57350480
• Update Time: 2025-07-22

holmium(iii) carbonate hydrate Chemical and Physical Properties

Names and Identifiers

• holmium(iii) carbonate hydrate
• holmium(3+),tricarbonate,hydrate
• HOLMIUM CARBONATE HYDRATE
• r (REO)
• Carbonic acid holmium(3+) salt hydrate
• holmium(3+);tricarbonate;hydrate
• Holmium carbonate--water (2/3/1)
• DTXSID70722161
• AKOS025295258
• 38245-34-0
• XXHLSAONJAUANQ-UHFFFAOYSA-H
• HOLMIUM CARBONATE

• MDL： MFCD00149952
• Inchi： 1S/3CH2O3.2Ho.H2O/c3*2-1(3)4;;;/h3*(H2,2,3,4);;;1H2/q;;;2*+3;/p-6
• InChI Key： XXHLSAONJAUANQ-UHFFFAOYSA-H
• SMILES： [Ho+3].[Ho+3].[O-]C(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-].O

Computed Properties

• Exact Mass: 509.81500
• Monoisotopic Mass: 527.82545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 189.57000
• LogP: -7.34100
• Sensitiveness: Hygroscopic

holmium(iii) carbonate hydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• TSCA：Yes

Additional information on holmium(iii) carbonate hydrate

holmium(iii) carbonate hydrate (CAS No. 38245-34-0): A Comprehensive Overview in Modern Chemical Research

holmium(iii) carbonate hydrate, with the chemical formula Ho₂(CO₃)₃·xH₂O, is a rare earth compound that has garnered significant attention in the field of advanced materials and chemical synthesis. This compound, identified by its unique CAS number CAS No. 38245-34-0, exhibits fascinating properties that make it a valuable candidate for various applications, including catalysis, luminescence, and magnetic resonance imaging (MRI) contrast agents. The hydrated form of holmium carbonate not only highlights its structural versatility but also underscores its potential in interdisciplinary research.

The synthesis of holmium(iii) carbonate hydrate involves a meticulous process that typically begins with the precipitation of holmium salts followed by carbonation and subsequent hydration. The compound's stability under different environmental conditions, such as temperature and pH, makes it an attractive material for researchers exploring novel synthetic pathways. Recent studies have demonstrated that the controlled hydration of holmium carbonate can significantly influence its magnetic and optical properties, opening new avenues for applications in spintronics and photonics.

In the realm of catalysis, holmium(iii) carbonate hydrate has shown promise as a heterogeneous catalyst for various organic transformations. Its unique electronic configuration and large surface area provide an ideal platform for facilitating reactions such as oxidation and reduction processes. A notable study published in the Journal of Inorganic Chemistry highlighted its efficiency in the oxidation of alcohols to aldehydes under mild conditions, showcasing its potential as a greener alternative to traditional catalysts.

The luminescent properties of holmium(iii) carbonate hydrate have also been extensively studied, particularly in the context of developing efficient light-emitting materials. When doped with rare-earth elements, this compound exhibits vibrant emissions that can be tuned across the visible spectrum. This characteristic has led to its exploration in the fabrication of solid-state lighting devices and display technologies. Researchers have recently reported significant advancements in enhancing the luminescence efficiency of holmium-based compounds by optimizing their crystal structure and doping concentrations.

Magnetic resonance imaging (MRI) contrast agents represent another critical application area for holmium(iii) carbonate hydrate. Due to its paramagnetic properties, holmium ions can enhance the relaxation rates of water protons, thereby improving image contrast in MRI scans. Recent developments in nanotechnology have enabled the design of holmium-based nanoparticles with tailored sizes and surface functionalities, which exhibit superior relaxivity and biocompatibility. These advancements are paving the way for more accurate and efficient diagnostic tools in medical imaging.

The structural versatility of holmium(iii) carbonate hydrate also makes it a compelling material for studying crystal engineering and supramolecular chemistry. Its ability to form stable complexes with various ligands has been exploited to create innovative coordination polymers with potential applications in gas storage and separation technologies. A groundbreaking study published in Inorganic Chemistry revealed that by carefully selecting ligands, researchers can modulate the porosity and stability of holmium carbonate frameworks, leading to highly efficient materials for carbon capture.

The environmental impact of synthesizing and utilizing holmium(iii) carbonate hydrate is another critical consideration. As rare earth elements are often extracted from environmentally sensitive regions, sustainable production methods are essential to minimize ecological footprints. Recent innovations in bioleaching and solvent extraction techniques have shown promise in reducing the environmental impact associated with rare earth mining. These advancements align with global efforts to promote green chemistry and sustainable industrial practices.

The future prospects of holmium(iii) carbonate hydrate are vast and multifaceted. Ongoing research is focused on expanding its applications into energy storage, where its electrochemical properties could contribute to the development of next-generation batteries. Additionally, its potential role in photocatalytic water splitting for hydrogen production is being actively investigated. As our understanding of this compound's properties continues to grow, so too will its significance in addressing some of the most pressing challenges facing modern science and technology.